Cas no 2680802-11-1 (benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate)

• Product Name: benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate
• CAS No: 2680802-11-1
• MF: C₁₈H₁₆FNO₃
• MW: 313.322948455811
• CID: 5634881
• PubChem ID: 165924245
• Update Time: 2025-06-10

benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292600
• 2680802-11-1
• benzyl N-[1-(4-fluorobenzoyl)cyclopropyl]carbamate
• benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate

• Inchi： 1S/C18H16FNO3/c19-15-8-6-14(7-9-15)16(21)18(10-11-18)20-17(22)23-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,20,22)
• InChI Key： IGPUZHGEVXCCOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.11142153g/mol
• Monoisotopic Mass: 313.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate

Recent Advances in the Study of Benzyl N-1-(4-Fluorobenzoyl)cyclopropylcarbamate (CAS: 2680802-11-1)

Benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate (CAS: 2680802-11-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The compound has been investigated for its unique structural features, which include a cyclopropyl ring and a fluorobenzoyl moiety. These structural elements contribute to its stability and bioactivity, making it a valuable scaffold for the design of novel therapeutics. Recent synthetic approaches have optimized the yield and purity of benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate, enabling more detailed pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality for further studies.

Pharmacological studies have revealed that benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and neurodegenerative pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, suggesting potential applications in treating conditions such as Alzheimer's disease and chronic inflammation. Furthermore, preliminary in vivo studies in animal models have shown promising results, with the compound displaying favorable pharmacokinetic properties and low toxicity profiles.

One of the most notable findings is the compound's interaction with the gamma-aminobutyric acid (GABA) receptor system. Researchers have identified benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate as a potential modulator of GABAergic signaling, which could have implications for the treatment of anxiety disorders and epilepsy. These findings are supported by molecular docking studies, which highlight the compound's affinity for specific binding sites on the receptor.

In addition to its therapeutic potential, recent research has explored the compound's role in chemical biology as a tool for probing biological systems. Its ability to selectively label and inhibit certain proteins has made it a valuable asset in proteomics and target identification studies. This dual utility—both as a therapeutic agent and a research tool—underscores the versatility of benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate in advancing our understanding of complex biological processes.

Despite these advancements, challenges remain in the development of benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate as a clinical candidate. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, benzyl N-1-(4-fluorobenzoyl)cyclopropylcarbamate (CAS: 2680802-11-1) represents a promising avenue for drug discovery and chemical biology research. Its unique structural and pharmacological properties, coupled with recent advancements in synthesis and characterization, position it as a compound of significant interest. Continued research efforts will be crucial to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its application in treating a range of diseases.